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Compound of Interest

Compound Name: 3-Chloro-6-phenoxypyridazine

Cat. No.: B074615 Get Quote

An In-depth Technical Guide to 3-chloro-6-
phenoxypyridazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-chloro-6-phenoxypyridazine, a

heterocyclic compound with potential applications in medicinal chemistry and materials

science. This document consolidates available data on its physicochemical properties,

synthesis, and safety, and explores its potential role in drug discovery based on the activities of

related pyridazine derivatives.

Core Molecular Data
Molecular Formula: C₁₀H₇ClN₂O

Molecular Weight: 206.63 g/mol

The fundamental properties of 3-chloro-6-phenoxypyridazine are summarized in the table

below, providing a quick reference for researchers.
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Property Value Source

Molecular Formula C₁₀H₇ClN₂O -

Molecular Weight 206.63 g/mol -

Canonical SMILES
C1=CC=C(C=C1)OC2=NN=C(

C=C2)Cl
[1]

InChI

InChI=1S/C10H7ClN2O/c11-9-

6-7-10(13-12-9)14-8-4-2-1-3-5-

8

[1]

CAS Number 1490-44-4 [1]

Physicochemical Properties
While specific experimental data for 3-chloro-6-phenoxypyridazine is limited, the following

table includes data for the closely related compound, 3-chloro-6-phenylpyridazine, which can

serve as a useful reference.

Property
Value (for 3-chloro-6-
phenylpyridazine)

Source

Physical State Solid (powder to crystal) [2]

Appearance
White to light yellow to light

orange
[2]

Melting Point 159-161 °C [3]

Solubility 10.3 µg/mL (at pH 7.4) [4]

Assay ≥ 98% (GC) [2]

Synthesis of 3-chloro-6-phenoxypyridazine
The synthesis of 3-chloro-6-phenoxypyridazine can be achieved through the nucleophilic

substitution of a chlorine atom in 3,6-dichloropyridazine with phenol. This reaction is a common

method for the preparation of phenoxypyridazine derivatives.[5]
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Experimental Protocol
The following is a generalized experimental protocol based on the synthesis of similar

pyridazine ethers:[5]

Materials:

3,6-dichloropyridazine

Phenol

Sodium hydroxide (NaOH) or metallic sodium

Toluene or another suitable solvent

Ethanol-water (for recrystallization)

Anhydrous potassium carbonate or sodium sulfate (for drying)

Procedure:

Preparation of Sodium Phenoxide: In a round-bottom flask equipped with a reflux condenser

and a magnetic stirrer, dissolve phenol in a suitable solvent like toluene.

Add an equimolar amount of a base, such as sodium hydroxide or metallic sodium, to the

solution to form sodium phenoxide. If using metallic sodium, the reaction should be heated to

reflux to ensure complete formation of the phenolate.[5]

Reaction with 3,6-Dichloropyridazine: To the solution of sodium phenoxide, add an equimolar

amount of 3,6-dichloropyridazine.

Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC). The reaction time can vary from 2 to 5 hours.[5]

Work-up: After the reaction is complete, cool the mixture to room temperature.

Wash the reaction mixture with water to remove any inorganic salts.

Extract the aqueous layer with a suitable organic solvent, such as ether.
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Combine the organic extracts and dry them over an anhydrous drying agent like potassium

carbonate or sodium sulfate.

Purification: Evaporate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization from a suitable solvent system, such as ethanol-

water, to yield pure 3-chloro-6-phenoxypyridazine.[5]

Reactants

Reaction & Purification Product

3,6-Dichloropyridazine

Nucleophilic Substitution
in Toluene (Reflux)Phenol

Base (e.g., NaOH)

Aqueous Wash
& Extraction Recrystallization 3-chloro-6-phenoxypyridazine

Click to download full resolution via product page

Caption: Synthesis workflow for 3-chloro-6-phenoxypyridazine.

Characterization
The synthesized 3-chloro-6-phenoxypyridazine should be characterized using standard

analytical techniques to confirm its identity and purity.
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Spectroscopic Analysis Chromatographic Analysis Physical Characterization

Purified 3-chloro-6-phenoxypyridazine
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Caption: Experimental workflow for the characterization of 3-chloro-6-phenoxypyridazine.

Safety and Handling
Based on the safety data for the related compound 3-chloro-6-phenylpyridazine, the following

hazards should be considered. It is imperative to consult the specific Safety Data Sheet (SDS)

for 3-chloro-6-phenoxypyridazine before handling.

Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[4]
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Applications in Drug Discovery and Research
While specific biological activities of 3-chloro-6-phenoxypyridazine are not extensively

documented, the pyridazine scaffold is a well-known pharmacophore present in numerous

biologically active compounds. Derivatives of pyridazine have been investigated for a wide

range of therapeutic applications.

Pharmaceutical Development: Pyridazine derivatives serve as crucial intermediates in the

synthesis of various pharmaceuticals.[2] The presence of the reactive chlorine atom at the 3-

position of 3-chloro-6-phenoxypyridazine makes it a versatile building block for creating

more complex molecules with potential therapeutic value.

Agrochemical Chemistry: Related pyridazine compounds are utilized in the development of

herbicides and pesticides.[2] This suggests that 3-chloro-6-phenoxypyridazine could be

explored for similar applications in agricultural chemistry.

Kinase Inhibition: Some pyridazine derivatives have been investigated as kinase inhibitors,

which are a significant class of drugs for treating cancer and inflammatory diseases.[4]

Potential Research & Development Areas
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Caption: Potential applications of 3-chloro-6-phenoxypyridazine in drug discovery.

Conclusion
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3-chloro-6-phenoxypyridazine is a halogenated pyridazine derivative with a confirmed

molecular formula and weight. While detailed experimental data on this specific compound is

sparse, its structural similarity to other biologically active pyridazines suggests its potential as a

valuable intermediate in the fields of pharmaceutical and agrochemical research. The synthesis

can be readily achieved through established methods, and its characterization can be

performed using standard analytical techniques. Further investigation into the biological

activities and potential signaling pathway interactions of 3-chloro-6-phenoxypyridazine is

warranted to fully elucidate its therapeutic and commercial potential. Researchers are advised

to exercise appropriate caution and adhere to safety guidelines when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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